4-Bromo-2-chloro-N-isopropylbenzenesulfonamide

Core Science & Biosynthesis

Thermal Stability and Melting Point of 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide: A Methodological Approach to Characterization

An In-depth Technical Guide

Abstract: This technical guide provides a comprehensive framework for the characterization of the thermal properties of 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide. While specific experimental data for this compound is not widely published, this document outlines the principles and detailed protocols for determining its melting point and thermal stability, critical parameters for its application in research and drug development. We present methodologies for capillary melting point determination, Differential Scanning Calorimetry (DSC), and Thermogravimetric Analysis (TGA). The focus is on the causality behind experimental design and the interpretation of data to construct a reliable thermal profile. This guide is intended for researchers, chemists, and drug development professionals who require a robust understanding of how to approach the thermal analysis of novel sulfonamide derivatives.

Introduction to Thermal Analysis in Compound Characterization

4-Bromo-2-chloro-N-isopropylbenzenesulfonamide is a substituted aromatic sulfonamide. The sulfonamide functional group is a cornerstone in medicinal chemistry, and understanding the physicochemical properties of new derivatives is paramount for their development. Thermal stability and melting point are not mere physical constants; they are critical indicators of purity, crystal structure, and molecular stability. For any application, from synthesis and purification to formulation and storage, a precise understanding of a compound's behavior under thermal stress is essential.

The melting point provides a preliminary assessment of purity and identity, while techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) offer a more profound insight into the compound's thermal behavior, including phase transitions and decomposition pathways. This guide provides the experimental logic and step-by-step protocols to fully characterize the thermal properties of 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide.

Predicted Physicochemical Properties

While experimental data is scarce, computational models and data from suppliers provide an initial estimate of the compound's properties. These values should be considered provisional and must be verified experimentally.

Property	Predicted Value	Source
IUPAC Name	4-bromo-2-chloro-N-propan-2-ylbenzenesulfonamide	N/A
Molecular Formula	C₉H₁₁BrClNO₂S	N/A
Molecular Weight	312.61 g/mol	N/A
Melting Point	102.0 - 106.0 °C

Note: The predicted melting point from commercial suppliers often represents a range and should be confirmed via the methods outlined below.

Experimental Workflow for Thermal Characterization

The comprehensive thermal analysis of a new chemical entity follows a logical progression. First, a classical melting point is determined for initial identification and purity assessment. Subsequently, DSC and TGA are employed for a detailed analysis of thermal transitions and decomposition.

Caption: Overall experimental workflow for thermal characterization.

Melting Point Determination: The First Line of Analysis

The melting point is the temperature at which a substance transitions from a solid to a liquid state. For a pure crystalline solid, this transition occurs over a very narrow range (typically <1°C). Impurities will generally cause a depression and broadening of the melting range.

Detailed Protocol: Capillary Melting Point

• Sample Preparation: Ensure the 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide sample is completely dry and finely powdered.

• Loading: Tap the open end of a capillary tube into the powder to collect a small amount of sample. Tap the closed end of the tube on a hard surface to pack the sample down. The packed sample should be 2-3 mm high.

• Instrumentation: Place the loaded capillary into a calibrated melting point apparatus.

• Measurement:

  • Use a rapid heating rate (e.g., 10-15 °C/min) to quickly determine an approximate melting range.

  • Allow the apparatus to cool.

  • Using a new sample, heat rapidly to about 15-20 °C below the approximate melting point.

  • Reduce the heating rate to 1-2 °C/min to allow for thermal equilibrium.

• Data Recording: Record the temperature at which the first drop of liquid appears (T_onset) and the temperature at which the entire sample becomes liquid (T_clear). The melting point is reported as this range.

Differential Scanning Calorimetry (DSC): Quantifying Thermal Transitions

DSC is a powerful technique that measures the difference in heat flow between a sample and a reference as a function of temperature. It provides quantitative information about thermal events like melting and decomposition.

Causality in Experimental Design

The choice of experimental parameters is critical for obtaining meaningful data:

• Heating Rate: A slower heating rate (e.g., 5-10 °C/min) provides better resolution of thermal events. A faster rate may be used for initial screening.

• Sample Mass: A small sample mass (2-5 mg) minimizes thermal gradients within the sample.

• Crucible: Aluminum crucibles are suitable for routine analysis up to 600 °C. A hermetically sealed pan should be used if the sample is expected to be volatile or sublime.

• Atmosphere: An inert nitrogen atmosphere is typically used to prevent oxidative degradation of the sample, ensuring that the observed thermal events are inherent to the compound itself.

Detailed Protocol: DSC Analysis

• Calibration: Calibrate the DSC instrument for temperature and enthalpy using a certified standard, such as indium.

• Sample Preparation: Accurately weigh 2-5 mg of 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide into an aluminum DSC pan. Crimp the lid to seal the pan.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Thermal Program:

  • Equilibrate the cell at a starting temperature, e.g., 25 °C.

  • Ramp the temperature at a rate of 10 °C/min up to a temperature well beyond the expected melting point, for instance, 250 °C.

  • Maintain a constant nitrogen purge (e.g., 50 mL/min).

• Data Analysis: Analyze the resulting thermogram to identify thermal events.

Interpreting the DSC Thermogram

Caption: Logical relationships in DSC thermogram interpretation.

For 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide, you would expect to see:

• Melting Endotherm: A sharp, upward-pointing peak corresponding to the melting process. The onset of this peak is often reported as the melting point. The area under the peak is the enthalpy of fusion.

• Decomposition: At higher temperatures, an exothermic (downward) or complex endothermic event may occur, indicating the onset of thermal decomposition. If this event occurs close to the melting peak, it suggests the compound decomposes upon melting.

Thermogravimetric Analysis (TGA): Mapping Mass Loss

TGA measures the change in mass of a sample as a function of temperature. It is used to determine the temperature at which a compound begins to decompose and to identify the mass loss associated with different decomposition steps.

Detailed Protocol: TGA Analysis

• Calibration: Calibrate the TGA instrument for mass and temperature.

• Sample Preparation: Weigh 5-10 mg of the sample into a TGA pan (ceramic or platinum).

• Instrument Setup: Place the sample pan in the TGA furnace.

• Thermal Program:

  • Equilibrate at 25 °C.

  • Ramp the temperature at a rate of 10 °C/min up to a high temperature, e.g., 600 °C.

  • Maintain a constant nitrogen purge.

• Data Analysis: Plot the percentage of initial mass versus temperature. The derivative of this curve (DTG) can be used to identify the temperatures of maximum mass loss rate.

Interpreting the TGA Curve

The TGA curve for 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide would reveal the temperature at which it starts to lose mass. This "onset of decomposition" is a key measure of its thermal stability. The percentage of mass lost at each step can be correlated with the loss of specific fragments of the molecule (e.g., the isopropyl group, SO₂, or halogens), providing insight into the decomposition mechanism.

Integrated Data Summary

By combining the results from all three techniques, a comprehensive thermal profile can be established.

Parameter	Method	Typical Result	Interpretation
Melting Range	Capillary Method	T_onset - T_clear (°C)	Purity and identity confirmation.
Melting Point (Onset)	DSC	T_onset (°C)	Precise melting temperature.
Enthalpy of Fusion	DSC	ΔH_fus (J/g)	Energy required to melt the solid.
Onset of Decomposition	TGA	T_onset (°C)	The temperature at which significant mass loss begins.
Mass Loss Steps	TGA	% Mass Loss	Correlates to the loss of molecular fragments.

Conclusion

The thermal characterization of 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide is a critical step in its scientific evaluation. While predicted data offers a starting point, rigorous experimental determination of its melting point and thermal stability using the protocols described herein is essential. A combined approach using capillary melting point, DSC, and TGA provides a self-validating system to establish a comprehensive thermal profile. This profile is fundamental for ensuring the purity, stability, and suitability of the compound for further research and development applications.

References

Protocols & Analytical Methods

Synthesis of Novel Sulfonamide Derivatives from 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide: An Application and Protocol Guide

Introduction

Sulfonamides are a cornerstone of modern medicinal chemistry, exhibiting a broad spectrum of biological activities including antibacterial, anticancer, and anti-inflammatory properties.[1][2][3][4] The strategic functionalization of sulfonamide scaffolds allows for the fine-tuning of their pharmacological profiles, making the development of novel synthetic routes a critical endeavor for drug discovery professionals. This guide provides a comprehensive overview and detailed protocols for the synthesis of novel sulfonamide derivatives starting from the readily available building block, 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide.

The presence of two distinct halogen atoms at the C4 (bromo) and C2 (chloro) positions of the benzenesulfonamide core offers a unique opportunity for selective, sequential, and diverse chemical modifications. The differential reactivity of the C-Br and C-Cl bonds in palladium-catalyzed cross-coupling reactions is the lynchpin of the synthetic strategies outlined herein.[5] This guide will explore three principal synthetic avenues: Suzuki-Miyaura coupling for the formation of C-C bonds, Buchwald-Hartwig amination for C-N bond formation, and Ullmann condensation for C-O bond formation, all with a focus on achieving high regioselectivity. Additionally, we will discuss the potential for nucleophilic aromatic substitution (SNAr) at the C2 position.

This document is intended for researchers, scientists, and drug development professionals, providing not only step-by-step protocols but also the underlying scientific rationale for the experimental choices, ensuring both technical accuracy and practical applicability.

Strategic Considerations: Harnessing Halogen Reactivity

The synthetic utility of 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide lies in the differential reactivity of the aryl-halogen bonds. In palladium-catalyzed cross-coupling reactions, the rate of oxidative addition to the Pd(0) center generally follows the trend: C-I > C-Br > C-Cl.[6] This inherent reactivity difference allows for the selective functionalization of the C-Br bond while leaving the C-Cl bond intact for subsequent transformations.

Figure 1: General synthetic strategies from 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide.

I. Palladium-Catalyzed Suzuki-Miyaura Coupling: Synthesis of 4-Aryl-2-chloro-N-isopropylbenzenesulfonamides

The Suzuki-Miyaura coupling is a powerful and versatile method for the formation of carbon-carbon bonds.[7] By carefully selecting the catalyst and ligands, we can achieve highly selective coupling at the more reactive C-Br bond of our starting material.

Causality Behind Experimental Choices:

• Catalyst and Ligand Selection: The choice of a palladium catalyst and a phosphine ligand is critical for achieving high selectivity and yield. Bulky, electron-rich phosphine ligands, such as those from the Buchwald and Hartwig groups (e.g., SPhos, XPhos), are known to promote the oxidative addition of aryl bromides at lower temperatures than aryl chlorides.[6][8] This difference in activation energy is the key to the observed regioselectivity.

• Base: A base is required to activate the boronic acid for transmetalation to the palladium center. Inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are commonly used and offer good functional group tolerance.[9]

• Solvent System: A mixture of an organic solvent (e.g., 1,4-dioxane, toluene) and water is often employed to dissolve both the organic and inorganic reagents.

Protocol 1: Selective Suzuki-Miyaura Coupling

This protocol describes a general procedure for the selective coupling of an arylboronic acid at the C4 position of 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide.

Materials:

• 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide (1.0 equiv)

• Arylboronic acid (1.1 - 1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 - 0.05 equiv)

• SPhos (2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl) (0.04 - 0.10 equiv)

• Potassium carbonate (K₂CO₃) (2.0 - 3.0 equiv)

• 1,4-Dioxane

• Water

• Nitrogen or Argon gas

Procedure:

• To a dry Schlenk flask, add 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide, the arylboronic acid, and K₂CO₃.

• Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• In a separate vial, dissolve Pd(OAc)₂ and SPhos in degassed 1,4-dioxane.

• Add the catalyst solution to the Schlenk flask, followed by degassed water (typically a 4:1 to 10:1 ratio of dioxane to water).

• Heat the reaction mixture to 80-100 °C and stir for 4-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure and purify the crude product by flash column chromatography on silica gel.

Parameter	Recommended Condition	Rationale
Catalyst	Pd(OAc)₂ / SPhos	Promotes selective oxidative addition of C-Br.[6]
Base	K₂CO₃ or Cs₂CO₃	Effective for boronic acid activation.[9]
Solvent	1,4-Dioxane / Water	Good solubility for both organic and inorganic reagents.
Temperature	80-100 °C	Sufficient to activate C-Br bond without significant C-Cl activation.

Table 1: Key parameters for selective Suzuki-Miyaura coupling.

II. Palladium-Catalyzed Buchwald-Hartwig Amination: Synthesis of 4-Amino-2-chloro-N-isopropylbenzenesulfonamides

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds, allowing for the introduction of a wide range of primary and secondary amines.[8][10] Similar to the Suzuki-Miyaura coupling, regioselectivity is achieved through the judicious choice of catalyst and reaction conditions.

Causality Behind Experimental Choices:

• Catalyst and Ligand: The use of bulky, electron-rich phosphine ligands is again crucial. Ligands like XPhos or BrettPhos in combination with a palladium source (e.g., Pd₂(dba)₃ or Pd(OAc)₂) have been shown to be highly effective for the amination of aryl bromides.[6]

• Base: A strong, non-nucleophilic base is required to deprotonate the amine and facilitate the formation of the palladium-amido complex. Sodium tert-butoxide (NaOtBu) is a common choice.

• Solvent: Anhydrous, aprotic solvents like toluene or 1,4-dioxane are typically used to prevent quenching of the strong base.

Protocol 2: Selective Buchwald-Hartwig Amination

This protocol provides a general method for the selective amination at the C4 position of 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide.

Materials:

• 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide (1.0 equiv)

• Primary or secondary amine (1.1 - 1.5 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.01 - 0.03 equiv)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (0.02 - 0.06 equiv)

• Sodium tert-butoxide (NaOtBu) (1.4 - 2.0 equiv)

• Anhydrous Toluene

• Nitrogen or Argon gas

Procedure:

• To an oven-dried Schlenk tube, add 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide, Pd₂(dba)₃, XPhos, and NaOtBu.

• Evacuate and backfill the tube with an inert gas three times.

• Add the amine (if liquid, via syringe; if solid, add with the other solids).

• Add anhydrous toluene via syringe.

• Heat the reaction mixture to 90-110 °C and stir for 6-24 hours, monitoring by TLC or LC-MS.

• After cooling, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent and purify the product by flash column chromatography.

Figure 2: Workflow for Buchwald-Hartwig amination.

III. Copper-Catalyzed Ullmann Condensation: Synthesis of 4-Aryloxy-2-chloro-N-isopropylbenzenesulfonamides

The Ullmann condensation provides a classic and effective method for the formation of diaryl ethers.[3][11] While palladium-catalyzed methods exist, copper-catalyzed protocols are often advantageous due to the lower cost of the metal. Selectivity for the C-Br bond can be achieved under milder conditions than those required for C-Cl bond activation.

Causality Behind Experimental Choices:

• Catalyst and Ligand: Copper(I) salts, such as CuI, are commonly used as the catalyst. The addition of a ligand, often a bidentate nitrogen-based ligand like 1,10-phenanthroline or N,N'-dimethylethylenediamine (DMEDA), can significantly accelerate the reaction and allow for lower reaction temperatures.[12]

• Base: A strong base, such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃), is required to deprotonate the phenol.

• Solvent: High-boiling polar aprotic solvents like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are typically employed.

Protocol 3: Selective Ullmann Condensation

This protocol details a general procedure for the selective synthesis of diaryl ethers via Ullmann condensation.

Materials:

• 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide (1.0 equiv)

• Phenol (1.0 - 1.2 equiv)

• Copper(I) iodide (CuI) (0.1 - 0.2 equiv)

• 1,10-Phenanthroline (0.2 - 0.4 equiv)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• N,N-Dimethylformamide (DMF)

• Nitrogen or Argon gas

Procedure:

• In a Schlenk flask, combine 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide, the phenol, CuI, 1,10-phenanthroline, and K₂CO₃.

• Evacuate and backfill the flask with an inert gas.

• Add anhydrous DMF.

• Heat the mixture to 120-140 °C for 12-48 hours, monitoring the reaction by TLC or LC-MS.

• Cool the reaction, dilute with water, and extract with ethyl acetate.

• Wash the organic layer with saturated aqueous lithium chloride solution (to remove DMF), followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify by column chromatography.

IV. Nucleophilic Aromatic Substitution (SNAr) at the C2 Position

While the C-Br bond is more reactive in cross-coupling reactions, the C-Cl bond at the C2 position is activated towards nucleophilic aromatic substitution (SNAr) due to the electron-withdrawing effect of the adjacent sulfonamide group.[13][14][15][16] This provides an alternative strategy for functionalization, particularly with strong nucleophiles.

Causality Behind Experimental Choices:

• Activating Group: The strongly electron-withdrawing sulfonamide group at C1 stabilizes the negatively charged Meisenheimer intermediate formed during the SNAr reaction, thereby facilitating the substitution at the ortho C2 position.

• Nucleophile: Strong nucleophiles such as alkoxides, thiolates, or secondary amines are typically required.

• Solvent and Temperature: Polar aprotic solvents like DMSO or DMF are ideal for SNAr reactions. Elevated temperatures are often necessary to overcome the activation energy barrier.

It is important to note that under harsh SNAr conditions, the C-Br bond may also react. Therefore, careful optimization of the reaction conditions is necessary to achieve selective substitution at the C2 position.

V. Characterization of Novel Sulfonamide Derivatives

The synthesized compounds should be thoroughly characterized to confirm their structure and purity. The following techniques are recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will provide information on the number and connectivity of protons in the molecule. The isopropyl group will show a characteristic doublet for the methyl protons and a septet for the methine proton. Aromatic proton signals will shift and change their splitting patterns upon substitution.

  • ¹³C NMR: Will confirm the carbon framework of the molecule. The chemical shifts of the aromatic carbons will be indicative of the substitution pattern.[17][18][19]

• Mass Spectrometry (MS):

  • High-resolution mass spectrometry (HRMS) should be used to confirm the molecular formula of the synthesized compounds.

  • The fragmentation pattern can provide further structural information. A characteristic fragmentation of sulfonamides is the loss of SO₂.[20][21] The presence of bromine and chlorine atoms will result in characteristic isotopic patterns in the mass spectrum.[22]

• Infrared (IR) Spectroscopy:

  • The IR spectrum will show characteristic absorption bands for the sulfonamide group (S=O stretching around 1350 and 1160 cm⁻¹) and the N-H bond (if present).

Technique	Expected Observations for a 4-Aryl-2-chloro-N-isopropylbenzenesulfonamide
¹H NMR	- Doublet and septet for the isopropyl group. - Complex aromatic signals corresponding to the two aromatic rings. - Disappearance of the signal corresponding to the proton at C4 of the starting material.
¹³C NMR	- Signals corresponding to the carbons of the isopropyl group. - Aromatic carbon signals for both rings. - Shift in the chemical shift of the C4 carbon.
Mass Spec	- Molecular ion peak corresponding to the calculated mass. - Isotopic pattern for one chlorine atom. - Fragmentation corresponding to the loss of SO₂ and the isopropyl group.

Table 2: General characterization data for synthesized sulfonamides.

Conclusion

This application note has provided a detailed guide for the synthesis of novel sulfonamide derivatives from 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide. By leveraging the differential reactivity of the C-Br and C-Cl bonds, a variety of functional groups can be selectively introduced at the C4 position using well-established palladium- and copper-catalyzed cross-coupling reactions. The protocols and rationale provided herein are intended to serve as a robust starting point for researchers in their efforts to synthesize and explore new chemical matter in the field of drug discovery.

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• Scozzafava, A., Owa, T., Mastrolorenzo, A., & Supuran, C. T. (2003). Anticancer and antiviral sulfonamides. Current Medicinal Chemistry, 10(11), 925-953.
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Synthesis of 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, step-by-step protocol for the synthesis of 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide, a valuable building block in medicinal chemistry and drug discovery. The narrative structure of this document is designed to offer not just a set of instructions, but a deeper understanding of the experimental choices and underlying chemical principles.

Introduction

Sulfonamides are a critical class of organic compounds, widely recognized for their diverse pharmacological activities.[1][2] The synthesis of novel sulfonamide derivatives is a cornerstone of many drug discovery programs, aiming to modulate pharmacokinetic and pharmacodynamic properties of lead compounds. 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide serves as a key intermediate, incorporating a synthetically versatile handle (the bromine atom) for further chemical modifications, such as cross-coupling reactions. This protocol details a robust and reproducible method for its preparation from commercially available starting materials.

Synthetic Strategy

The synthesis of 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide is achieved through a classical nucleophilic substitution reaction. The core of this transformation is the reaction of an amine with a sulfonyl chloride.[2][3] In this specific application, the commercially available 4-bromo-2-chlorobenzenesulfonyl chloride is reacted with isopropylamine in the presence of a base to yield the desired N-isopropylated sulfonamide. The base is crucial to neutralize the hydrochloric acid generated during the reaction, driving the equilibrium towards product formation.

Caption: Overall synthetic workflow for 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide.

Experimental Protocol

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Purity	Supplier
4-Bromo-2-chlorobenzenesulfonyl chloride	351003-52-6	290.95	≥97%	e.g., Sigma-Aldrich
Isopropylamine	75-31-0	59.11	≥99%	e.g., Sigma-Aldrich
Triethylamine	121-44-8	101.19	≥99%	e.g., Sigma-Aldrich
Dichloromethane (DCM), anhydrous	75-09-2	84.93	≥99.8%	e.g., Sigma-Aldrich
Hydrochloric acid (HCl), 1 M aqueous solution	7647-01-0	36.46	1 M	e.g., Sigma-Aldrich
Saturated aqueous sodium bicarbonate (NaHCO₃) solution	144-55-8	84.01	Sat.	e.g., Sigma-Aldrich
Brine (saturated aqueous NaCl solution)	7647-14-5	58.44	Sat.	e.g., Sigma-Aldrich
Anhydrous magnesium sulfate (MgSO₄)	7487-88-9	120.37	≥99.5%	e.g., Sigma-Aldrich
Ethyl acetate	141-78-6	88.11	HPLC grade	e.g., Sigma-Aldrich
Hexanes	110-54-3	86.18	HPLC grade	e.g., Sigma-Aldrich

Equipment

• Round-bottom flask (100 mL) equipped with a magnetic stir bar

• Dropping funnel

• Ice-water bath

• Separatory funnel (250 mL)

• Rotary evaporator

• Apparatus for column chromatography

• Melting point apparatus

• NMR spectrometer

Step-by-Step Procedure

• Reaction Setup: To a 100 mL round-bottom flask containing a magnetic stir bar, add 4-bromo-2-chlorobenzenesulfonyl chloride (1.0 eq). Dissolve the sulfonyl chloride in anhydrous dichloromethane (DCM).

• Addition of Base and Amine: In a separate flask, prepare a solution of isopropylamine (1.2 eq) and triethylamine (1.5 eq) in anhydrous DCM.

• Reaction: Cool the solution of the sulfonyl chloride to 0 °C using an ice-water bath. Add the isopropylamine and triethylamine solution dropwise to the stirred sulfonyl chloride solution over a period of 15-20 minutes.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up:

  • Quench the reaction by adding 1 M aqueous HCl solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

  • Wash the combined organic layers sequentially with saturated aqueous NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification:

  • The crude product can be purified by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes.

  • Alternatively, recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) can be employed to obtain the pure product.[2]

Characterization

The identity and purity of the synthesized 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide should be confirmed by standard analytical techniques.

Analysis	Expected Results
Appearance	White to off-white solid
Melting Point	A sharp melting point is indicative of high purity. For comparison, the related 4-bromo-2-chlorobenzenesulfonamide has a melting point of 172-176 °C.[1]
¹H NMR	Characteristic peaks corresponding to the aromatic protons, the methine proton of the isopropyl group, and the methyl protons.
¹³C NMR	Resonances for the aromatic carbons, the methine carbon, and the methyl carbons of the isopropyl group.
Mass Spectrometry	Molecular ion peak corresponding to the calculated mass of the product.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or no product formation	Inactive sulfonyl chloride (hydrolyzed). Impure starting materials. Insufficient reaction time.	Ensure the sulfonyl chloride is fresh and handled under anhydrous conditions. Verify the purity of all reagents. Monitor the reaction by TLC to confirm completion.
Formation of multiple byproducts	Reaction temperature too high. Presence of water in the reaction.	Maintain the reaction temperature at 0 °C during the addition of the amine. Use anhydrous solvents and reagents.
Difficulty in purification	Co-elution of impurities during chromatography. Oiling out during recrystallization.	Optimize the solvent system for column chromatography. For recrystallization, try different solvent pairs and ensure slow cooling to promote crystal formation.[2]

Safety Precautions

• 4-Bromo-2-chlorobenzenesulfonyl chloride is corrosive and moisture-sensitive. Handle in a fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Isopropylamine is a flammable and corrosive liquid.

• Dichloromethane is a volatile and potentially carcinogenic solvent.

• Always work in a well-ventilated area and follow standard laboratory safety procedures.

References

• PrepChem. Synthesis of 4'-bromo-4-isopropanesulfonamidobenzanilide. [Link]

• ResearchGate. How can I protection an alkyldiamine with bromobenzene sulfonyl chloride? [Link]

• PMC. Crystal structure and Hirshfeld surface analysis of (E)-N-(2-styrylphenyl)benzenesulfonamide. [Link]

Sources

• 1. chemicalbook.com [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Crystal structure and Hirshfeld surface analysis of (E)-N-(2-styrylphen­yl)benzene­sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

how to improve reaction yield for 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide synthesis

Welcome to the technical support guide for the synthesis of 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide. This document is designed for researchers, medicinal chemists, and process development professionals to troubleshoot and optimize this crucial synthetic transformation. We will move beyond simple procedural steps to explore the underlying chemical principles that govern reaction success, enabling you to diagnose issues and rationally design improvements for enhanced yield and purity.

The synthesis of sulfonamides is a cornerstone reaction in medicinal chemistry, forming the backbone of numerous therapeutic agents.[1] The target molecule, 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide, is prepared by the reaction of 4-bromo-2-chlorobenzenesulfonyl chloride with isopropylamine. While seemingly straightforward, this nucleophilic substitution reaction is fraught with potential pitfalls that can significantly diminish the reaction yield.[2][3]

This guide provides a structured approach to identifying and resolving these common challenges.

Frequently Asked Questions (FAQs)

Q1: My reaction yield is unexpectedly low. What are the most common culprits?

Low yields in this sulfonamide synthesis are typically traced back to one of three areas: reagent quality, reaction conditions, or work-up/purification inefficiencies. The most frequent issue is the degradation of the starting material, 4-bromo-2-chlorobenzenesulfonyl chloride, due to its high sensitivity to moisture.[4] Other common factors include incomplete reaction due to suboptimal conditions or loss of product during aqueous work-up and purification.

Q2: I see a significant amount of a water-soluble byproduct after my work-up. What is it?

This is almost certainly 4-bromo-2-chlorobenzenesulfonic acid, the product of sulfonyl chloride hydrolysis.[4] Sulfonyl chlorides react readily with water, and even trace amounts in the solvent or on glassware can lead to this unproductive side reaction. Ensuring strictly anhydrous conditions is paramount.

Q3: Is the choice of base critical for this reaction?

Absolutely. A base is required to neutralize the hydrochloric acid (HCl) generated during the reaction.[1] If not neutralized, this HCl will protonate the isopropylamine, converting it into its non-nucleophilic ammonium salt and effectively halting the reaction. The choice of base (e.g., pyridine, triethylamine, or an inorganic base like K₂CO₃) can influence reaction rate and ease of purification.

Troubleshooting & Optimization Guide

This section provides a systematic approach to diagnosing and solving specific problems encountered during the synthesis.

Problem 1: Low or No Product Formation with Starting Material Consumed

This scenario suggests that the sulfonyl chloride is being consumed by a competing side reaction.

Potential Cause 1: Hydrolysis of Sulfonyl Chloride The sulfonyl chloride electrophile is highly susceptible to nucleophilic attack by water.[4]

• Recommended Solutions:

  • Ensure Anhydrous Conditions: All glassware must be rigorously dried (oven-dried at >120°C for several hours and cooled under an inert atmosphere or in a desiccator).

  • Use Anhydrous Solvents: Use a freshly opened bottle of a high-purity anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF)) or dispense from a solvent purification system.

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to prevent atmospheric moisture from entering the reaction vessel.

dot

Caption: Competing reaction pathways for the sulfonyl chloride.

Problem 2: Incomplete Reaction (Starting Materials Remain)

If both starting materials are observed after a reasonable time (monitor by TLC or LC-MS), the reaction conditions may be suboptimal.

Potential Cause 1: Insufficient Base The reaction generates one equivalent of HCl. If less than one equivalent of a tertiary amine base is used, the remaining isopropylamine will be protonated and rendered unreactive.

• Recommended Solutions:

  • Stoichiometry Check: Use a slight excess of both the isopropylamine (e.g., 1.2 eq) and the base (e.g., 1.5 eq of triethylamine or pyridine) to drive the reaction to completion.

  • Base Strength: While common bases like triethylamine are usually sufficient, a more hindered or less nucleophilic amine might require a stronger, non-nucleophilic base.

Potential Cause 2: Low Reaction Temperature While the reaction is often initiated at 0°C to control the initial exotherm, it may proceed slowly at this temperature.

• Recommended Solution:

  • After the initial addition of the amine, allow the reaction to warm to room temperature and stir for several hours (2-12 h) until completion is confirmed by TLC/LC-MS.[5]

Problem 3: Difficult Purification or Low Isolated Yield

This often points to issues in the work-up procedure, where the product is either lost or contaminated.

Potential Cause 1: Emulsion during Extraction The presence of amine salts can lead to emulsions during the aqueous work-up, making phase separation difficult and causing product loss.

• Recommended Solutions:

  • Acidic Wash: Perform an initial wash with a dilute acid (e.g., 1M HCl) to protonate and extract the excess amine base into the aqueous layer.[4][5]

  • Brine Wash: After other aqueous washes, a final wash with saturated aqueous NaCl (brine) can help break emulsions by increasing the ionic strength of the aqueous phase.[5]

Potential Cause 2: Product Loss during Recrystallization Choosing an inappropriate solvent system can lead to poor recovery.[6]

• Recommended Solutions:

  • Solvent Screening: Ideal recrystallization solvents dissolve the compound when hot but not when cold. Screen various solvent systems like ethanol/water or ethyl acetate/hexanes.[4]

  • Minimize Solvent: Use the absolute minimum amount of hot solvent required to fully dissolve the crude product to maximize recovery upon cooling.[6]

  • Second Crop: Concentrate the mother liquor to obtain a second, albeit potentially less pure, crop of crystals.[6]

Troubleshooting Summary Table

Observed Problem	Potential Cause	Recommended Solution
Low Yield, No Starting Material	Hydrolysis of sulfonyl chloride	Use anhydrous solvents/glassware; run under inert atmosphere.
Incomplete Reaction	Insufficient base or low temperature	Use 1.2-1.5 eq of base; allow reaction to warm to room temperature.
Emulsion During Work-up	Presence of amine salts	Wash organic layer with dilute HCl, followed by a brine wash.
Poor Recovery from Recrystallization	Incorrect solvent; too much solvent used	Screen for an optimal solvent system (e.g., ethyl acetate/hexanes); use minimal hot solvent.

Optimized Experimental Protocol

This protocol incorporates best practices to maximize reaction yield and purity.

dot

Caption: Optimized workflow for synthesis and purification.

Materials & Stoichiometry

Reagent	MW ( g/mol )	Equivalents	Amount (10 mmol scale)
4-Bromo-2-chlorobenzenesulfonyl chloride	289.96	1.0	2.90 g
Isopropylamine	59.11	1.2	1.01 mL (0.71 g)
Triethylamine (TEA)	101.19	1.5	2.09 mL (1.52 g)
Dichloromethane (DCM), anhydrous	-	-	50 mL

Step-by-Step Procedure

• Reaction Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add 4-bromo-2-chlorobenzenesulfonyl chloride (2.90 g, 10.0 mmol).

• Solvent Addition: Add 50 mL of anhydrous dichloromethane (DCM) and stir to dissolve the solid.

• Cooling: Cool the solution to 0°C using an ice-water bath.

• Base Addition: Add triethylamine (2.09 mL, 15.0 mmol) to the stirred solution.

• Nucleophile Addition: Slowly add isopropylamine (1.01 mL, 12.0 mmol) dropwise via syringe over 5-10 minutes. An exotherm and formation of a white precipitate (triethylammonium chloride) may be observed.

• Reaction Progression: Stir the reaction mixture at 0°C for 30 minutes, then remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for 4-6 hours.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting sulfonyl chloride spot is no longer visible.

• Aqueous Work-up:

  • Transfer the reaction mixture to a separatory funnel and wash sequentially with 1M HCl (2 x 25 mL), saturated aqueous NaHCO₃ (1 x 25 mL), and brine (1 x 25 mL).[5]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide as a pure solid.[4][6]

References

• Advances in Sulfonamide Research: Synthesis, Mechanisms, and Biomedical Applications. Frontier Research Publication. Available from: [Link]

• Sulfonamide synthesis by alkylation or arylation. Organic Chemistry Portal. Available from: [Link]

• Reed-Berendt, B. G., & Morrill, L. C. (2019). Manganese-Catalyzed N-Alkylation of Sulfonamides Using Alcohols. The Journal of Organic Chemistry, 84(6), 3715-3724. Available from: [Link]

• Sulfonamide derivatives: Synthesis and applications. Frontier Research Publication. Available from: [Link]

• Alkylation of Sulfonamides with Trichloroacetimidates under Thermal Conditions. The Journal of Organic Chemistry. ACS Publications. Available from: [Link]

• Synthesis of sulfonyl chloride substrate precursors. Available from: [Link]

• N-Alkylation of Sulfonamides with Alcohols by Tf2O. ResearchGate. Available from: [Link]

• Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. PMC. Available from: [Link]

• Sulfonamide formation from sodium sulfinates and amines or ammonia under metal-free conditions at ambient temperature. Green Chemistry (RSC Publishing). Available from: [Link]

• Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Organic Letters. ACS Publications. Available from: [Link]

• Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Available from: [Link]

• Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly strategy. RSC Publishing. Available from: [Link]

• The Research on the Synthesis Method of Sulphonamide and the Scheme for Improving the Synthesis Technology. ResearchGate. Available from: [Link]

• Synthesis of Sulfonamides. Synthetic Methods in Drug Discovery: Volume 2. Books. Available from: [Link]

• A Convenient Method for the Synthesis of (Prop-2-Ynyloxy)Benzene Derivatives via Reaction with Propargyl Bromide, Their Optimization, Scope and Biological Evaluation. Available from: [Link]

• Overview on Design and Synthesis of Sulfonamide Derivative through Condensation of Amino Group Containing Drug. ijarsct. Available from: [Link]

• Synthesis of 4-chlorobenzenesulfonyl chloride. PrepChem.com. Available from: [Link]

• Reaction scheme for the synthesis of 4-bromo-N-(propylcarbamoyl)benzenesulfonamide. Available from: [Link]

• Process for producing 4-bromo-2-chlorophenols. Google Patents.

• Recent Advances in the Synthesis of Sulfonamides Intermediates. Who we serve. Available from: [Link]

• N-[2-(4-Bromobenzoyl)ethyl]isopropylaminium chloride. PMC. Available from: [Link]

• A New Routine for the Synthesis of N-substituted-N-(sulfonyl) bromoacetamides with ZnCl2 as a Catalyst. MDPI. Available from: [Link]

• Medicinal Chemistry Bc. Anna Šimková Sulfinamide Crossover Reaction and. Available from: [Link]

• Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides. PMC. NIH. Available from: [Link]

• Supporting Information - Highly efficient catalyst-free protocol for CH bond activation: sulfamidation of alkyl aromatics and aldehydes. The Royal Society of Chemistry. Available from: [Link]

• Synthesis method of 2-bromo-4-chloro-1-isopropylbenzene. Google Patents.

• Synthesis and structure of 4-bromo-2-chlorophenyl 4′-methoxy-[1,1′-biphenyl]-4-carboxylate featuring short halogen⋯oxygen contacts. PMC. Available from: [Link]

• Crystal structure of 4-bromo-N-(propylcarbamoyl)benzenesulfonamide. PMC. Available from: [Link]

• Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. MDPI. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. frontiersrj.com [frontiersrj.com]
• 3. ijarsct.co.in [ijarsct.co.in]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Steric Hindrance in 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide Cross-Coupling

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific chemoselective and steric challenges encountered when functionalizing 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide .

This dihalogenated scaffold presents a classic dual-reactivity problem: the 4-bromo position is electronically primed for facile coupling, while the 2-chloro position is severely shielded by the adjacent, sterically demanding N-isopropylsulfonamide group. The following guides, workflows, and self-validating protocols are engineered to help you achieve precise, high-yielding cross-couplings.

Workflow & Logical Troubleshooting Diagram

Before initiating your reaction, it is critical to map out the chemoselective pathway. The diagram below illustrates the decision tree for site-selective functionalization based on steric and electronic parameters.

Workflow for site-selective cross-coupling of the dihalogenated benzenesulfonamide.

Frequently Asked Questions (FAQs) & Mechanistic Troubleshooting

Q1: Why does the 2-chloro position exhibit extreme steric hindrance during cross-coupling? A1: The 2-chloro position is located directly ortho to the N-isopropylbenzenesulfonamide group. Crystallographic and buried volume (%VBur) analyses of palladium complexes reveal that N-isopropylbenzenesulfonamide substituents occupy approximately 30% of the palladium coordination sphere [1]. This massive steric bulk, combined with the inherently lower reactivity of the C-Cl bond compared to the C-Br bond, creates a high activation energy barrier for the oxidative addition of palladium at the C2 position.

Q2: How can I achieve chemoselective coupling at the 4-bromo position without activating the 2-chloro position? A2: You must exploit the natural reactivity differential between C-Br and C-Cl bonds. Palladium catalysts with standard bidentate phosphine ligands, such as Pd(dppf)Cl₂, readily undergo oxidative addition with the less hindered 4-bromo position at mild temperatures (60–80 °C) [4]. Because the 2-chloro position is sterically shielded, you can achieve >95% chemoselectivity by strictly controlling the equivalents of the coupling partner (1.05 eq) and keeping the reaction temperature below 80 °C to prevent over-coupling.

Q3: What is the best strategy to overcome steric hindrance for subsequent coupling at the 2-chloro position? A3: Once the 4-position is functionalized, activating the highly hindered 2-chloro position requires specialized catalyst-ligand systems. You must use dialkylbiaryl phosphine ligands (Buchwald ligands) that are specifically designed for sterically demanding aryl chlorides. Ligands like BrettPhos or RuPhos paired with Pd precatalysts facilitate oxidative addition into the C-Cl bond while providing enough steric bulk to force reductive elimination [2]. Alternatively, recent advancements demonstrate that Nickel-catalyzed photochemical cross-coupling using soluble organic amines as bases can effectively functionalize ortho-substituted aryl chlorides without succumbing to steric hindrance [3].

Q4: Does the acidic sulfonamide proton interfere with the cross-coupling cycle? A4: Yes. Secondary sulfonamides possess an acidic N-H proton (pKa ~10). Under the basic conditions required for Suzuki or Buchwald-Hartwig couplings (e.g., using K₂CO₃ or t-BuONa), this proton is removed. The resulting anionic nitrogen is highly electron-rich and can coordinate strongly to the palladium center, forming a stable, unreactive off-cycle Pd-complex. Causality & Solution: To prevent catalyst poisoning, you must either use a protecting group (e.g., Boc or MOM) on the sulfonamide nitrogen prior to coupling, or use an excess of a highly coordinating, bulky ligand (like XPhos or BrettPhos) that thermodynamically outcompetes the sulfonamide anion for palladium coordination.

Catalyst & Ligand Selection Matrix

Summarizing the optimal conditions based on the target site ensures reproducible scale-up. Use this matrix to select your catalytic system.

Target Site	Halogen	Steric Hindrance	Recommended Catalyst / Ligand	Optimal Base	Temp (°C)	Expected Yield
C4 (Para)	Bromine	Low	Pd(dppf)Cl₂ / None	K₂CO₃	60–80	>85%
C4 (Para)	Bromine	Low	Pd(PPh₃)₄ / None	Na₂CO₃	80	>80%
C2 (Ortho)	Chlorine	High (%VBur ~30%)	Pd₂(dba)₃ / BrettPhos	Cs₂CO₃	110	60–75%
C2 (Ortho)	Chlorine	High (%VBur ~30%)	NiCl₂·glyme / d-Mebpy (Photochemical)	MTBD	RT	70–80%

Self-Validating Experimental Protocols

Protocol A: Chemoselective Suzuki-Miyaura Coupling at the 4-Bromo Position

Objective: Selectively functionalize the C4 position while leaving the sterically hindered C2-Cl bond intact.

• Preparation: In an oven-dried Schlenk flask under N₂, combine 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide (1.0 eq), the desired arylboronic acid (1.05 eq), and K₂CO₃ (2.0 eq).

  • Causality: Limiting the boronic acid to 1.05 eq strictly prevents thermodynamic over-coupling at the C-Cl position.

• Catalyst Addition: Add Pd(dppf)Cl₂ (5 mol%).

  • Causality: The bidentate dppf ligand provides high turnover for C-Br bonds but lacks the electron richness required to activate the adjacent C-Cl bond at mild temperatures.

• Solvent: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1, 0.2 M).

  • Causality: Water is essential for the generation of the reactive boronate species, which is the actual transmetalating agent.

• Reaction: Heat to 80 °C for 12 hours under vigorous stirring.

• Self-Validation Checkpoint: Monitor the reaction via LC-MS. The protocol is validated when the starting material mass [M+H]⁺ disappears and the mono-coupled product mass appears, strictly without the formation of the di-coupled byproduct mass.

• Workup: Cool to room temperature, extract with EtOAc (3x), wash with brine, dry over anhydrous Na₂SO₄, and purify via flash chromatography.

Protocol B: Sterically Demanding Buchwald-Hartwig Amination at the 2-Chloro Position

Objective: Overcome the ~30% %VBur steric shielding to functionalize the C2 position of the previously C4-coupled intermediate.

• Preparation: To an oven-dried vial inside a glovebox, add the C4-functionalized 2-chloro-N-isopropylbenzenesulfonamide intermediate (1.0 eq), the secondary amine (1.2 eq), and Cs₂CO₃ (2.0 eq).

  • Causality: Cs₂CO₃ is utilized instead of stronger bases like t-BuONa to prevent unwanted deprotonation of the secondary sulfonamide and subsequent catalyst poisoning.

• Catalyst/Ligand: Add Pd₂(dba)₃ (2.5 mol%) and BrettPhos (5 mol%).

  • Causality: BrettPhos is exceptionally bulky and electron-rich. Its structure forces the palladium center into a highly reactive mono-ligated state, enabling oxidative addition into the hindered C-Cl bond and accelerating reductive elimination despite the ortho-sulfonamide bulk.

• Solvent: Add anhydrous t-Amyl alcohol (0.1 M).

• Reaction: Seal the vial, remove from the glovebox, and heat at 110 °C for 24 hours.

• Self-Validation Checkpoint: Perform a micro-scale workup (0.05 mmol) at 12 hours and analyze via GC-MS. If dehalogenation (reduction of C-Cl to C-H) exceeds 10%, it indicates the reductive elimination is too slow. Validate the system by ensuring the BrettPhos ligand is not oxidized.

• Workup: Filter the crude mixture through a pad of Celite, concentrate under reduced pressure, and purify via reverse-phase HPLC.

References

• Palladium(II) complexes bearing bidentate pyridyl-sulfonamide ligands: Synthesis and catalytic applications. ResearchGate. Available at:[Link]

• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. NIH. Available at:[Link]

• Ni-Catalyzed Photochemial Sulfamidation of Aryl Chlorides with Soluble Organic Amine as Base. ACS Publications. Available at:[Link]

• Biphenylsulfonamide Endothelin Antagonists: Structure−Activity Relationships of a Series of Mono- and Disubstituted Analogues... ACS Publications. Available at:[Link]

reducing debromination side reactions in 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide

A Guide to Mitigating Debromination Side Reactions in Cross-Coupling Methodologies

Welcome to the technical support center for 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide. This guide is designed for researchers, chemists, and drug development professionals who utilize this intermediate in synthetic applications, particularly in palladium-catalyzed cross-coupling reactions. Here, we address the common and often yield-limiting side reaction of debromination (hydrodehalogenation) and provide actionable troubleshooting strategies and optimized protocols to ensure the integrity of your synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: What is debromination and why is it a problem with 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide?

Debromination, a specific form of hydrodehalogenation, is a prevalent side reaction in palladium-catalyzed cross-coupling processes. It involves the replacement of a bromine atom on the aromatic ring with a hydrogen atom, leading to the formation of the undesired byproduct, 2-chloro-N-isopropylbenzenesulfonamide.[1][2] This side reaction reduces the yield of the desired coupled product, complicates purification due to structurally similar byproducts, and consumes valuable starting material and catalyst.[1]

Q2: Why is the bromo group more susceptible to this side reaction than the chloro group?

In palladium-catalyzed cross-coupling reactions, the first crucial step is the oxidative addition of the aryl halide to the Pd(0) catalyst. The reactivity of the carbon-halogen bond generally follows the order: C–I > C–Br > C–Cl.[1][3] Consequently, the C–Br bond in 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide is significantly more reactive and prone to oxidative addition—and subsequent side reactions like debromination—than the more robust C–Cl bond. This differential reactivity can be exploited for selective coupling, but it also makes the bromo position the primary site for undesired reduction.

Q3: What is the primary mechanism behind the debromination side reaction?

The most widely accepted mechanism involves the formation of a palladium-hydride (Pd-H) species within the catalytic cycle.[1][4][5] This Pd-H intermediate can arise from several sources, including the reaction of the palladium complex with bases, protic solvents (like alcohols or trace water), or even the amine coupling partner in some cases.[1][4] Once formed, this Pd-H species can participate in a competing reductive elimination pathway with the aryl group on the palladium intermediate, yielding the debrominated arene and regenerating the Pd(0) catalyst, thus terminating the desired coupling cycle for that molecule.[1][6]

Fig 1. Competing pathways in Pd-catalyzed cross-coupling.

Q4: How can I detect and quantify the debrominated side product?

Standard analytical techniques are effective for identifying the presence of 2-chloro-N-isopropylbenzenesulfonamide in your crude reaction mixture:

• Thin Layer Chromatography (TLC): The debrominated product will typically appear as a less polar spot compared to the starting aryl bromide.[1]

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a highly effective method. Analysis of the crude mixture will show a distinct peak corresponding to the molecular weight of the debrominated byproduct.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR of the crude product is definitive. Look for the appearance of a new aromatic proton signal in the region where the bromine atom was previously located, which will likely present as a doublet coupling to the adjacent proton.[1]

Troubleshooting Guide: Minimizing Debromination

If you are observing significant formation of the debrominated byproduct, a systematic approach to optimizing your reaction conditions is necessary. The following guide provides a logical workflow for troubleshooting.

Fig 2. A logical workflow for troubleshooting debromination.

Issue: Significant Formation of 2-chloro-N-isopropylbenzenesulfonamide Byproduct

1. Choice of Base: The Most Common Culprit

• Causality: Strong alkoxide bases (e.g., NaOtBu, KOtBu) and hydroxide bases, especially in the presence of trace water or alcohol solvents, are primary sources for the generation of palladium-hydride species that lead to debromination.[1][5]

• Actionable Solutions:

  • Switch to a Weaker, Non-Nucleophilic Base: For many cross-coupling reactions like Suzuki-Miyaura, inorganic bases are highly effective and less prone to generating hydrides.[7] Consider using potassium phosphate (K₃PO₄), cesium carbonate (Cs₂CO₃), or cesium fluoride (CsF).[1][7]

  • Ensure Anhydrous Conditions: If using an alkoxide base is unavoidable (e.g., in some Buchwald-Hartwig aminations), ensure all reagents and solvents are rigorously dried to minimize water content.

2. Solvent Selection: The Hydride Source Environment

• Causality: Protic solvents, particularly alcohols, can be oxidized by the palladium complex to generate Pd-H species directly.[1][2] Solvents like DMF can also degrade at high temperatures to produce hydride sources.[1]

• Actionable Solutions:

  • Utilize Aprotic Solvents: The preferred solvents for minimizing debromination are aprotic and relatively non-polar. Dioxane, THF, and toluene are excellent choices.[1]

  • Degas Solvents Thoroughly: Removing dissolved oxygen is critical to prevent the oxidation and deactivation of the Pd(0) catalyst, which can lead to side reactions.[7]

3. Catalyst and Ligand System: Controlling the Metal Center

• Causality: The ligand bound to the palladium center dictates the steric and electronic environment, profoundly influencing the relative rates of desired reductive elimination versus undesired hydrodehalogenation. The goal is to select a ligand that accelerates the C-C or C-N bond-forming step, making it kinetically favored over the debromination pathway.

• Actionable Solutions:

  • Employ Bulky, Electron-Rich Ligands: For many cross-coupling reactions, bulky, electron-rich monodentate phosphine ligands are the state-of-the-art.[2][8][9] These ligands promote the desired reductive elimination of the coupled product while sterically hindering pathways that lead to side reactions.[2] Buchwald ligands (e.g., XPhos, SPhos, RuPhos) and other similar ligands (e.g., P(t-Bu)₃) are highly recommended.[2][9]

  • Screen Ligands: The optimal ligand is substrate-dependent. A small-scale screen of 3-4 different bulky phosphine ligands is often the most efficient way to identify the ideal system for your specific transformation.

4. Temperature and Reaction Time: Balancing Rate and Selectivity

• Causality: Elevated temperatures can accelerate all reaction pathways, including catalyst decomposition and debromination.[1] Prolonged reaction times increase the opportunity for the side reaction to occur, especially after the primary coupling partner has been consumed.

• Actionable Solutions:

  • Run at the Lowest Effective Temperature: Determine the minimum temperature required for a reasonable reaction rate. Often, a more active catalyst/ligand system allows for lower reaction temperatures, which inherently improves selectivity.

  • Monitor Reaction Progress: Closely monitor the reaction by TLC, GC-MS, or LC-MS. Once the starting material is consumed, work up the reaction promptly to avoid extended heating that can promote byproduct formation.[1]

Parameter	Recommendation for High Selectivity	Rationale
Base	K₃PO₄, Cs₂CO₃, CsF	Weaker, non-nucleophilic bases; less prone to generating Pd-H species.[1]
Solvent	Toluene, Dioxane, THF (anhydrous, degassed)	Aprotic solvents that do not act as hydride donors.[1]
Ligand	Bulky, electron-rich monophosphines (e.g., XPhos, SPhos)	Accelerates desired reductive elimination over competing side reactions.[2]
Temperature	Lowest effective temperature (e.g., 80-100 °C)	Minimizes catalyst decomposition and the rate of debromination.[1]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling with Minimized Debromination

This protocol provides a robust starting point for coupling 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide with an arylboronic acid.

Reagents & Equipment:

• 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide (1.0 equiv)

• Arylboronic acid (1.2–1.5 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%)

• Phosphine Ligand (e.g., SPhos or XPhos, 4 mol%)

• Base (e.g., K₃PO₄, 2.0–3.0 equiv)

• Anhydrous, degassed solvent (e.g., Toluene or 1,4-Dioxane)

• Oven-dried reaction vessel with magnetic stir bar

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Vessel Preparation: To an oven-dried reaction vessel under an inert atmosphere, add 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide, the arylboronic acid, and the base (K₃PO₄).

• Catalyst Addition: In a separate vial, briefly mix the palladium precatalyst and the phosphine ligand in a small amount of the reaction solvent, then add this mixture to the reaction vessel.

• Solvent Addition: Add the anhydrous, degassed solvent to the reaction vessel to achieve a typical concentration of 0.1-0.2 M with respect to the starting aryl bromide.

• Reaction: Seal the vessel and heat the reaction mixture to 80–100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by GC-MS or LC-MS at regular intervals (e.g., 1h, 4h, 12h) to track the consumption of starting material and the ratio of desired product to the debrominated byproduct.

• Workup: Once the starting material is consumed, cool the reaction to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude residue by column chromatography on silica gel to isolate the desired product.

Protocol 2: Ligand Screening to Optimize Selectivity

This parallel screening protocol helps to quickly identify the optimal ligand for your specific reaction.

Procedure:

• Setup: In an inert atmosphere glovebox, arrange a series of labeled reaction vials.

• Reagent Dispensing: To each vial, add the 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide (1.0 equiv), the coupling partner (e.g., boronic acid, 1.2 equiv), the base (e.g., K₃PO₄, 2.0 equiv), and the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%).

• Ligand Addition: To each respective vial, add a different phosphine ligand (e.g., SPhos, XPhos, RuPhos, P(t-Bu)₃, 4 mol%).

• Solvent and Reaction: Add the degassed solvent to each vial, seal them, and place the array in a pre-heated reaction block at the desired temperature (e.g., 100 °C).

• Analysis: After a set time (e.g., 4 hours), cool the vials. Take a small aliquot from each, dilute it, and analyze by LC-MS or GC-MS to determine the conversion and the ratio of the desired product to the debrominated byproduct.

• Comparison: Compare the results to identify the ligand that provides the highest yield and selectivity.[2]

References

• BenchChem. (2025).
• NSF PAR. (n.d.).
• Wikipedia. (n.d.).
• PMC. (2025).
• Chemistry LibreTexts. (2023).
• Benchchem. (2025).
• Benchchem. (n.d.). Optimizing reaction conditions for 4-Bromo-N-chlorobenzamide stability.
• Chemical Communications (RSC Publishing). (2013).
• ACS Publications. (2000). Efficient Cross-Coupling Reactions of Aryl Chlorides and Bromides with Phenyl- or Vinyltrimethoxysilane Mediated by a Palladium/Imidazolium Chloride System.
• Nobel Prize Outreach. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS.
• Wikipedia. (n.d.). Sonogashira coupling.
• ResearchGate. (n.d.).
• Chemistry LibreTexts. (2023).
• Wikipedia. (n.d.). Cross-coupling reaction.
• Urgaonkar, S., & Verkade, J. G. (n.d.). Ligand-, Copper-, and Amine-Free Sonogashira Reaction of Aryl Iodides and Bromides with Terminal Alkynes.
• Organic Chemistry Portal. (n.d.). Sonogashira Coupling.
• Benchchem. (2025). preventing debromination in Suzuki coupling of bromo-imidazoles.
• ACS Publications. (2004). Tandem Sonogashira Coupling: An Efficient Tool for the Synthesis of Diarylalkynes.
• Fiveable. (2025). Phosphine ligands - Inorganic Chemistry II.
• Chemistry LibreTexts. (2024). Sonogashira Coupling.
• ACS Publications. (2016).
• Guidechem. (2021). How to Synthesize 4-Bromo-2-Chloroaniline? - FAQ.
• Elsevier Science Ltd. (2002).
• Sigma-Aldrich. (n.d.). Phosphine Ligands.
• PMC. (n.d.).

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• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
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• 5. A mechanistic investigation of hydrodehalogenation using ESI-MS - Chemical Communications (RSC Publishing) DOI:10.1039/C3CC46271D [pubs.rsc.org]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. fiveable.me [fiveable.me]
• 9. 磷化氢配体 [sigmaaldrich.com]

purification techniques for 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide mixtures

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of isolating 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide .

The purification of this specific compound is dictated by two competing structural features: the highly lipophilic, di-halogenated aromatic ring (which drives high solubility in organic solvents) and the polar, hydrogen-bonding sulfonamide core (which interacts strongly with silica gel). The steric bulk of the isopropyl group also complicates the initial synthesis, often leaving unreacted starting materials in the crude mixture.

Below, you will find field-proven troubleshooting FAQs, quantitative reference data, and self-validating experimental protocols to ensure high-purity isolation.

Part 1: Troubleshooting & FAQs

Q1: My crude mixture contains unreacted isopropylamine and 4-bromo-2-chlorobenzenesulfonyl chloride. What is the most effective initial workup before chromatography? A1: Liquid-liquid extraction is the critical first step to simplify your mixture[1]. Isopropylamine is highly basic; washing your organic layer (e.g., Methyl tert-butyl ether [MTBE] or Ethyl Acetate) with 1N HCl will protonate the amine, forcing it into the aqueous phase[2]. Conversely, unreacted sulfonyl chloride can be partially hydrolyzed to its corresponding sulfonic acid and removed by washing with saturated aqueous NaHCO₃[2]. The target sulfonamide, being neutral under these conditions, remains safely in the organic phase.

Q2: During recrystallization, my product "oils out" instead of forming crystals. How do I fix this? A2: "Oiling out" occurs when the sulfonamide separates as a liquid because its melting point is lower than the solvent's temperature, a phenomenon heavily exacerbated by high impurity concentrations[3]. Causality & Solution: To resolve this, re-dissolve the oil by heating the flask and adding a small amount of additional hot solvent (e.g., Ethyl Acetate)[3]. Next, add a non-polar co-solvent (like Hexane) dropwise until slight turbidity is observed. Crucially, cool the solution slowly to room temperature before applying an ice bath, and introduce a seed crystal to provide a nucleation site[3].

Q3: I am using normal-phase silica gel chromatography, but the sulfonamide streaks down the column. How can I improve peak shape and resolution? A3: Sulfonamides possess a highly polar, hydrogen-bonding -NH group that interacts strongly with the free silanol groups on standard silica gel, causing severe tailing[1]. Causality & Solution: Use a gradient elution of Hexane and Ethyl Acetate[4][5]. Start at a low polarity (e.g., 90:10 Hexane:EtOAc) to elute lipophilic impurities, then ramp to 70:30 to elute the target compound. The gradual increase in EtOAc outcompetes the sulfonamide for the silica's hydrogen-bonding sites, tightening the elution band.

Q4: How do I separate the desired product from the hydrolyzed byproduct (4-bromo-2-chlorobenzenesulfonic acid)? A4: The sulfonic acid byproduct is highly polar and water-soluble, meaning the majority is removed during the aqueous basic wash[2]. If trace amounts persist in the organic phase, it will remain tightly bound to the baseline of a normal-phase silica TLC plate (Rf ≈ 0.00) in standard Hexane/EtOAc systems. This allows for easy separation from the less polar sulfonamide via a short silica plug[1].

Part 2: Quantitative Data & System Optimization

Table 1: Physicochemical Properties & Solvent Partitioning

Solvent / Reagent	Boiling Point (°C)	Role in Purification	Mechanistic Purpose
MTBE	55.2	Extraction Phase	Primary organic phase; provides excellent phase separation without emulsion formation.
1N HCl	~100	Aqueous Wash	Protonates basic impurities (isopropylamine) for aqueous removal.
Sat. NaHCO₃	~100	Aqueous Wash	Deprotonates acidic impurities (sulfonic acids) for aqueous removal.

| Hexane : EtOAc | 68 / 77 | Chromatography | Gradient mobile phase; balances lipophilicity of halogens with polarity of the sulfonamide. |

Table 2: TLC Rf Values (Mobile Phase: Hexane:EtOAc 70:30)

Compound	Rf Value	UV Activity (254 nm)
4-Bromo-2-chlorobenzenesulfonyl chloride	~0.85	Strong
4-Bromo-2-chloro-N-isopropylbenzenesulfonamide	~0.45	Strong
4-Bromo-2-chlorobenzenesulfonic acid	0.00 (Baseline)	Strong

| Isopropylamine | 0.00 (Baseline) | None (Ninhydrin Active) |

Part 3: Visual Workflows

Caption: Workflow for the isolation of 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide.

Caption: Troubleshooting pathway for resolving oiling out during recrystallization.

Part 4: Step-by-Step Methodologies

Protocol 1: Liquid-Liquid Extraction & Phase Separation

Self-Validation Checkpoint: The final organic layer must show no baseline spotting on TLC under UV 254 nm, confirming the removal of sulfonic acids.

• Dilute the crude reaction mixture with MTBE (10 mL per gram of crude)[2].

• Transfer to a separatory funnel and wash the organic layer with 1N HCl (1x volume) to protonate and extract unreacted isopropylamine[2].

• Separate the phases. Wash the organic layer with saturated aqueous NaHCO₃ (1x volume) to neutralize residual acid and extract hydrolyzed sulfonic acid byproducts[2]. Caution: Vent the funnel frequently to release CO₂ gas.

• Wash the organic layer with brine (0.5x volume) to remove residual water.

• Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude solid[6].

Protocol 2: Normal-Phase Flash Chromatography

Self-Validation Checkpoint: The target compound must elute distinctly from the solvent front. If it elutes at Rf > 0.8, the mobile phase is too polar.

• Prepare a slurry of silica gel in Hexane and pack the chromatography column, ensuring no air bubbles are trapped[4].

• Dry-load the crude sulfonamide onto a small amount of silica gel and apply it evenly to the top of the column bed[4].

• Begin elution using a gradient of Hexane:Ethyl Acetate. Start at 90:10 to elute the unreacted sulfonyl chloride, then ramp to 70:30 to elute the 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide[4][5].

• Monitor fractions via TLC (UV detection at 254 nm).

• Pool fractions containing the pure product (Rf ~0.45) and evaporate the solvent using a rotary evaporator[4].

Protocol 3: Recrystallization (For >90% Pure Mixtures)

Self-Validation Checkpoint: Crystals should be sharp and distinct. If an amorphous powder forms, cooling was too rapid.

• Place the semi-pure sulfonamide in an Erlenmeyer flask and dissolve it in a minimal volume of boiling Ethyl Acetate[4].

• Add hot Hexane dropwise while swirling until the solution becomes faintly turbid (indicating the saturation point).

• Add 1-2 drops of hot Ethyl Acetate until the solution just clears again.

• Cover the flask and allow it to cool slowly and undisturbed to room temperature[3][4].

• Once crystals begin to form, place the flask in an ice bath for 30 minutes to maximize the thermodynamic yield[3][4].

• Collect the purified crystals by vacuum filtration using a Büchner funnel, wash with ice-cold hexane, and dry in a vacuum oven[4].

References[1] Title: Byproduct identification and removal in sulfonamide synthesis - Benchchem. Source: benchchem.com. URL: 4]">https://benchchem.com[4] Title: Purification techniques for 2-Chloroquinoline-6-sulfonamide - Benchchem. Source: benchchem.com. URL: 3]">https://benchchem.com[3] Title: Technical Support Center: Recrystallization of Sulfonamide Products - Benchchem. Source: benchchem.com. URL: 2]">https://benchchem.com[2] Title: US8084448B2 - Organic compounds - Google Patents. Source: google.com. URL: https://patents.google.com/patent/US8084448B2/en[6] Title: US10179764B2 - Compound having BLT inhibitory activity and composition, for preventing or treating inflammatory diseases, comprising same as active ingredient - Google Patents. Source: google.com. URL: https://patents.google.com/patent/US10179764B2/en[5] Title: Multiparameter Optimization of Oxidative Phosphorylation Inhibitors for the Treatment of Pancreatic Cancer - PMC. Source: nih.gov. URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6469238/

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Multiparameter Optimization of Oxidative Phosphorylation Inhibitors for the Treatment of Pancreatic Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. US10179764B2 - Compound having BLT inhibitory activity and composition, for preventing or treating inflammatory diseases, comprising same as active ingredient - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the 1H and 13C NMR Spectral Data of 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide

For researchers, scientists, and professionals in drug development, the unambiguous structural elucidation of novel chemical entities is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone analytical technique in this endeavor. This guide provides a comprehensive analysis of the ¹H and ¹³C NMR spectral reference data for 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide, a compound of interest in medicinal chemistry. In the absence of direct experimental data in the public domain, this guide pioneers a predictive and comparative approach, leveraging spectral data from structurally related analogs to forecast the NMR fingerprint of the title compound. This methodology not only offers a robust spectral hypothesis but also serves as a practical framework for spectral interpretation of similarly substituted aromatic systems.

Predicted ¹H and ¹³C NMR Spectral Data for 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide

The following tables present the predicted ¹H and ¹³C NMR spectral data for 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide. These predictions are derived from a detailed analysis of substituent effects and a comparative study of analogous compounds, with DMSO-d₆ as the reference solvent.

Table 1: Predicted ¹H NMR (400 MHz, DMSO-d₆) Spectral Data

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
~8.05	d	~2.3	1H	H-3
~7.85	dd	~8.5, ~2.3	1H	H-5
~7.65	d	~8.5	1H	H-6
~7.50	d	~8.0	1H	NH
~3.40	septet of doublets	~6.8, ~8.0	1H	CH(CH₃)₂
~1.05	d	~6.8	6H	CH(CH ₃)₂

Table 2: Predicted ¹³C NMR (100 MHz, DMSO-d₆) Spectral Data

Chemical Shift (δ, ppm)	Assignment
~141.5	C-1
~135.0	C-2
~132.5	C-5
~130.0	C-3
~128.0	C-6
~125.0	C-4
~48.0	C H(CH₃)₂
~23.0	CH(C H₃)₂

Comparative Spectral Analysis: The Foundation of Prediction

The prediction of the NMR spectra for 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide is built upon the established principles of substituent chemical shift (SCS) effects and a meticulous comparison with the experimentally determined spectra of structurally related benzenesulfonamides. By deconstructing the target molecule into its constituent parts and analyzing the influence of each substituent, a reliable spectral forecast can be assembled.

The primary reference compounds utilized for this analysis are:

• Benzenesulfonamide : The parent structure, providing a baseline for the aromatic and sulfonamide proton and carbon signals.

• 4-Chlorobenzenesulfonamide : Demonstrates the effect of a para-chloro substituent.

• 4-Bromobenzenesulfonamide : Illustrates the effect of a para-bromo substituent.

• N-Isopropylbenzenesulfonamide : Reveals the characteristic signals of the N-isopropyl group and its influence on the sulfonamide moiety.

• 4-Bromo-2-chlorobenzenesulfonamide : Offers the most direct comparison for the substitution pattern on the aromatic ring.

Analysis of the Aromatic Region (¹H and ¹³C NMR):

The substitution pattern on the benzene ring of the target molecule (1-sulfonamido, 2-chloro, 4-bromo) dictates a specific set of signals in the aromatic region. The chloro and bromo substituents are both electron-withdrawing through induction but can donate electron density via resonance. The sulfonamide group is strongly electron-withdrawing.

In the ¹H NMR spectrum, we anticipate an AMX spin system for the three aromatic protons. The proton at position 3 (H-3), being ortho to the strongly deshielding sulfonamide group and meta to the bromine, is expected to resonate at the lowest field. The proton at position 5 (H-5) will be split by both H-3 (meta coupling, small J) and H-6 (ortho coupling, large J), appearing as a doublet of doublets. H-6, ortho to the bromine and meta to the sulfonamide, will likely be the most upfield of the aromatic protons, appearing as a doublet due to coupling with H-5.

In the ¹³C NMR spectrum, the carbons directly attached to the electronegative substituents (C-1, C-2, and C-4) will be significantly shifted. The carbon bearing the sulfonamide group (C-1) is expected to be the most downfield. The carbons attached to chlorine (C-2) and bromine (C-4) will also be downfield, with the effect of chlorine generally being slightly greater than that of bromine. The remaining aromatic carbons (C-3, C-5, and C-6) will have chemical shifts influenced by the additive effects of the three substituents.

Analysis of the N-Isopropyl Group (¹H and ¹³C NMR):

The N-isopropyl group gives rise to two characteristic signals. In the ¹H NMR spectrum, the methine proton (-CH) will appear as a multiplet (a septet due to coupling with the six methyl protons, which may be further split by the NH proton), and the six equivalent methyl protons (-CH₃) will appear as a doublet. In the ¹³C NMR spectrum, two distinct signals will be observed for the methine and methyl carbons.

The following diagram illustrates the logical workflow for this predictive analysis:

Caption: Predictive NMR workflow.

Experimental Protocol for NMR Data Acquisition

This section provides a standardized, self-validating protocol for acquiring high-quality ¹H and ¹³C NMR spectra for sulfonamide compounds such as 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide.

1. Sample Preparation:

• Analyte Purity: Ensure the sample is of high purity to avoid interference from impurities. This can be verified by techniques such as LC-MS or HPLC.

• Massing: Accurately weigh approximately 5-10 mg of the compound for ¹H NMR and 20-30 mg for ¹³C NMR.

• Solvent Selection: Choose a suitable deuterated solvent in which the compound is fully soluble. Dimethyl sulfoxide-d₆ (DMSO-d₆) is a common choice for sulfonamides due to its excellent solubilizing power.[1] Other potential solvents include chloroform-d (CDCl₃) and acetone-d₆.

• Dissolution: Dissolve the weighed sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm).

• Transfer: Using a Pasteur pipette with a cotton or glass wool plug, filter the solution into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Capping: Securely cap the NMR tube to prevent solvent evaporation and contamination.

2. NMR Instrument Parameters:

The following are typical acquisition parameters for a 400 MHz NMR spectrometer. These may need to be optimized based on the specific instrument and sample concentration.

¹H NMR Spectroscopy:

• Pulse Program: Standard single-pulse experiment (e.g., zg30).

• Spectral Width: 12-16 ppm, centered around 6 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-5 seconds.

• Number of Scans: 8-16 scans, ensuring an adequate signal-to-noise ratio.

¹³C NMR Spectroscopy:

• Pulse Program: Proton-decoupled pulse sequence (e.g., zgpg30) to provide a spectrum with singlets for each carbon.

• Spectral Width: 0-200 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 1024 or more scans may be necessary due to the low natural abundance of ¹³C.

3. Data Processing:

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phasing: Manually phase the spectrum to ensure all peaks are in pure absorption mode with a flat baseline.

• Baseline Correction: Apply a baseline correction algorithm to remove any remaining baseline distortions.

• Referencing: Calibrate the chemical shift axis by setting the internal standard (TMS) to 0.00 ppm. If no TMS is used, the residual solvent peak can be used as a secondary reference (e.g., DMSO-d₆ at δ 2.50 for ¹H and δ 39.52 for ¹³C).[1]

• Integration (¹H NMR): Integrate all signals to determine the relative number of protons for each resonance.

• Peak Picking: Identify and list the chemical shift of each peak.

The following diagram outlines the experimental workflow:

Caption: NMR experimental workflow.

Conclusion

This guide provides a robust, predicted ¹H and ¹³C NMR spectral dataset for 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide based on a logical, comparative analysis of structurally related compounds. The detailed experimental protocol offers a standardized approach for acquiring high-quality NMR data for this and similar molecules. By combining predictive methodologies with practical experimental guidance, this document serves as a valuable resource for researchers in the fields of synthetic chemistry, medicinal chemistry, and drug development, facilitating the confident structural characterization of novel sulfonamides.

References

• Royal Society of Chemistry. (n.d.). 1H NMR (400 MHz, DMSO-d6) δ 1.39.
• ScienceOpen. (n.d.). Supporting Information.

Sources

• 1. scienceopen.com [scienceopen.com]

Reactivity Face-Off: A Comparative Guide to 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide and 4-bromobenzenesulfonamide for the Synthetic Chemist

In the landscape of pharmaceutical and fine chemical synthesis, the selection of building blocks is a critical decision that dictates the efficiency, and often, the feasibility of a synthetic route. Aryl sulfonamides, a privileged scaffold in medicinal chemistry[1], are frequently employed as versatile intermediates. This guide provides an in-depth, objective comparison of the reactivity of two such building blocks: the more complex 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide (1) and the parent 4-bromobenzenesulfonamide (2) . This analysis, grounded in the principles of physical organic chemistry and supported by analogous experimental data, is designed to empower researchers, scientists, and drug development professionals to make informed decisions in their synthetic endeavors.

At a Glance: Structural and Physicochemical Properties

A foundational understanding of the physicochemical properties of our two compounds of interest is paramount. Below is a summary of their key characteristics.

Property	4-Bromo-2-chloro-N-isopropylbenzenesulfonamide (1)	4-bromobenzenesulfonamide (2)
Molecular Formula	C₉H₁₁BrClNO₂S	C₆H₆BrNO₂S
Molecular Weight	312.60 g/mol	236.09 g/mol
Structure
Key Substituents	4-Bromo, 2-Chloro, N-isopropyl	4-Bromo

The primary distinction lies in the additional substituents on compound 1 : a chloro group at the 2-position of the benzene ring and an isopropyl group on the sulfonamide nitrogen. These seemingly minor additions have profound implications for the molecule's reactivity, which we will dissect in the subsequent sections.

The Heart of the Matter: A Tale of Two Reactivities

The reactivity of these aryl bromides is predominantly dictated by the electronic and steric environment of the carbon-bromine (C-Br) bond and, to a lesser extent, the reactivity of the sulfonamide N-H bond (in the case of compound 2 ) or the influence of the N-isopropyl group (in compound 1 ). We will explore their comparative reactivity in two of the most crucial classes of reactions for aryl halides: Palladium-Catalyzed Cross-Coupling and Nucleophilic Aromatic Substitution.

Palladium-Catalyzed Cross-Coupling: The Suzuki-Miyaura Reaction

The Suzuki-Miyaura cross-coupling is a stalwart of modern synthetic chemistry for the formation of C-C bonds[2][3]. The reaction's efficacy is highly dependent on the electronic nature and steric accessibility of the aryl halide.

The rate-determining step in many Suzuki-Miyaura reactions is the oxidative addition of the palladium(0) catalyst to the C-Br bond[3]. This step is accelerated by electron-withdrawing groups on the aromatic ring, which render the carbon atom of the C-Br bond more electrophilic.

• 4-bromobenzenesulfonamide (2) : The sulfonamide group (-SO₂NH₂) is a moderately electron-withdrawing group.

• 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide (1) : This molecule features two electron-withdrawing substituents: the sulfonamide group and the chloro group. The chloro group, being highly electronegative, exerts a strong inductive electron-withdrawing effect.

Consequently, from an electronic standpoint, the benzene ring of 1 is significantly more electron-deficient than that of 2 . This heightened electrophilicity at the C-Br bond in 1 is predicted to facilitate a faster rate of oxidative addition, thus leading to a higher reaction rate in Suzuki-Miyaura coupling reactions. Studies on substituted bromobenzenes have consistently shown that electron-withdrawing substituents enhance the rate of Suzuki couplings[4].

Steric hindrance, particularly from substituents ortho to the reacting center, can significantly impede the approach of the bulky palladium catalyst, thereby slowing down the reaction.

• 4-bromobenzenesulfonamide (2) : This molecule has no substituents ortho to the bromine atom, presenting a sterically unencumbered reaction site.

• 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide (1) : The chloro group at the 2-position introduces significant steric bulk adjacent to the C-Br bond. This is expected to hinder the approach of the palladium catalyst. Furthermore, the N-isopropyl group, being bulkier than the N-H in compound 2 , can also contribute to the overall steric profile of the molecule, potentially influencing the orientation of the molecule with respect to the catalyst.

While the electronic effects favor the reactivity of 1 , the steric hindrance from the ortho-chloro group will have a retarding effect. In many cases of palladium-catalyzed cross-coupling, steric effects can be the dominant factor, especially with bulky ligands on the palladium catalyst. However, given the strong electronic activation provided by two electron-withdrawing groups, it is plausible that for certain catalyst systems with less sterically demanding ligands, compound 1 may still exhibit comparable or even slightly enhanced reactivity over 2 . For catalyst systems with bulky ligands, compound 2 is expected to be more reactive.

Experimental Protocol: A Generalized Suzuki-Miyaura Coupling

This protocol provides a general starting point for the Suzuki-Miyaura coupling of aryl bromides 1 and 2 with phenylboronic acid. Optimization of the catalyst, ligand, base, and solvent may be necessary to achieve optimal results for each substrate.

Caption: Generalized workflow for the Suzuki-Miyaura cross-coupling reaction.

Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution (SNAr) is a key transformation for the introduction of heteroatom nucleophiles onto an aromatic ring. The reaction proceeds via a two-step addition-elimination mechanism, forming a resonance-stabilized intermediate known as a Meisenheimer complex[5].

The rate-determining step in SNAr reactions is typically the initial attack of the nucleophile on the aromatic ring[6][7]. This step is highly favored by the presence of strong electron-withdrawing groups, which can stabilize the negative charge of the Meisenheimer complex.

• 4-bromobenzenesulfonamide (2) : The electron-withdrawing sulfonamide group activates the ring towards nucleophilic attack, particularly at the ortho and para positions.

• 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide (1) : The presence of both a chloro and a sulfonamide group significantly increases the electron deficiency of the aromatic ring. Both groups are ortho and para to the bromine leaving group, and their combined electron-withdrawing power will substantially stabilize the Meisenheimer intermediate.

Therefore, from an electronic perspective, compound 1 is expected to be significantly more reactive towards nucleophilic aromatic substitution than compound 2 .

The steric environment around the site of nucleophilic attack can also influence the reaction rate.

• 4-bromobenzenesulfonamide (2) : The positions ortho to the bromine are sterically unhindered.

• 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide (1) : The chloro group at the 2-position could potentially offer some steric hindrance to an incoming nucleophile, although this is generally less of a factor for SNAr than for palladium-catalyzed reactions. The N-isopropyl group is remote from the reaction center and is unlikely to have a direct steric impact on the nucleophilic attack at the C-Br bond.

In the case of SNAr, the strong electronic activation provided by the two electron-withdrawing groups in compound 1 is expected to far outweigh any minor steric hindrance from the ortho-chloro group. Therefore, 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide (1) is predicted to be substantially more reactive in SNAr reactions than 4-bromobenzenesulfonamide (2) .

Experimental Protocol: A Representative Nucleophilic Aromatic Substitution

The following protocol outlines a general procedure for the SNAr reaction of aryl bromides 1 and 2 with a common nucleophile, piperidine.

Caption: Generalized workflow for a nucleophilic aromatic substitution (SNAr) reaction.

The N-Isopropyl Group: A Subtle but Significant Player

The N-isopropyl group on compound 1 primarily influences reactivity through steric effects in reactions involving the sulfonamide nitrogen itself. For instance, in reactions where the sulfonamide proton of compound 2 would be deprotonated, the N-isopropyl group in 1 can sterically hinder the approach of a base or other reagents to the nitrogen atom. This can be advantageous in preventing undesired side reactions at the sulfonamide moiety.

Conclusion: A Verdict on Reactivity

Based on the established principles of organic chemistry, a clear differentiation in the reactivity of 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide (1 ) and 4-bromobenzenesulfonamide (2 ) can be made:

• For Palladium-Catalyzed Cross-Coupling (e.g., Suzuki-Miyaura): The reactivity is a trade-off between electronic activation and steric hindrance. Compound 2 is likely to be more reactive with sterically demanding catalysts, while compound 1 may show comparable or higher reactivity with less bulky catalyst systems due to its enhanced electronic activation.

• For Nucleophilic Aromatic Substitution (SNAr): Compound 1 is unequivocally the more reactive substrate. The combined electron-withdrawing effects of the chloro and sulfonamide groups provide substantial activation for nucleophilic attack, far outweighing any minor steric hindrance.

The choice between these two valuable building blocks will ultimately depend on the specific transformation being considered and the desired outcome. For SNAr reactions where high reactivity is paramount, 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide (1) is the superior choice. In the realm of palladium-catalyzed couplings, the selection will be more nuanced, with 4-bromobenzenesulfonamide (2) being a reliable option where steric hindrance is a concern. This guide serves as a robust framework for making that critical decision, enabling the strategic design of more efficient and successful synthetic routes.

References

• J. C. Willis, "Palladium-Catalyzed Aminosulfonylation of Aryl Halides," ACS Publications, 2010. [Link]

• B. P. Fors, "Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids," Journal of the American Chemical Society, 2013. [Link]

• S. L. Buchwald, "A General Method for Palladium-Catalyzed Reactions of Primary Sulfonamides with Aryl Nonaflates," The Journal of Organic Chemistry, 2011. [Link]

• A. Suzuki, "Suzuki reaction," Wikipedia. [Link]

• "Suzuki-Miyaura Coupling," Chemistry LibreTexts. [Link]

• "Suzuki Coupling," Organic Chemistry Portal. [Link]

• "Aromatic nucleophilic substitution," Wikipedia. [Link]

• "Nucleophilic Aromatic Substitution (SNAr)," Master Organic Chemistry. [Link]

• "Nucleophilic Aromatic Substitution," Chemistry LibreTexts. [Link]

• G. A. Molander, "Highly Efficient Palladium-Catalyzed Boronic Acid Coupling Reactions in Water: Scope and Limitations," The Journal of Organic Chemistry, 2002. [Link]

• P. Knochel, "Kinetics of Bromine−Magnesium Exchange Reactions in Substituted Bromobenzenes," The Journal of Organic Chemistry, 2009. [Link]

• "Nucleophilic Aromatic Substitution: Introduction and Mechanism," Master Organic Chemistry. [Link]

• "Nucleophilic aromatic substitution," Wikipedia. [Link]

• "Nucleophilic Aromatic Substitution," Chemistry Steps. [Link]

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A Comparative Guide to the Mass Spectrometry Fragmentation Pathways of 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides an in-depth analysis of the mass spectrometric fragmentation behavior of 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide. The content herein is synthesized from established principles of mass spectrometry and peer-reviewed literature on the fragmentation of related aromatic sulfonamides. This document aims to equip researchers with the expertise to predict, identify, and interpret the mass spectra of this compound and its analogues, a critical skill in drug metabolism studies, impurity profiling, and synthetic chemistry.

The fragmentation of an ionized molecule in a mass spectrometer is a cascade of unimolecular reactions governed by the molecule's intrinsic chemical properties. For 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide, the fragmentation landscape is shaped by the interplay of the sulfonamide core, the halogen substituents on the aromatic ring, and the N-isopropyl group. Understanding these pathways is not merely an academic exercise; it is fundamental to the structural elucidation of novel compounds and the identification of metabolites and degradation products.

Our analysis will delve into the primary fragmentation channels, including the characteristic loss of sulfur dioxide (SO₂), cleavage of the sulfur-nitrogen bond, and fragmentation patterns dictated by the halogen and isopropyl moieties. We will also explore the underlying mechanistic principles that drive these reactions, providing a robust framework for interpreting mass spectral data.

Predicted Primary Fragmentation Pathways

The fragmentation of 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide is anticipated to proceed through several key pathways upon ionization, typically by electron ionization (EI) or electrospray ionization (ESI). The presence of bromine and chlorine atoms will result in a distinctive isotopic pattern for the molecular ion and any fragment ions containing these halogens. A compound with one bromine atom will exhibit M and M+2 peaks of nearly equal intensity, while a compound with one chlorine atom will show an M peak and an M+2 peak with a height ratio of about 3:1[1].

1. α-Cleavage of the N-Isopropyl Group

A common fragmentation for N-alkyl compounds is the cleavage of the bond alpha to the nitrogen atom. For 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide, this would involve the loss of a methyl radical (•CH₃) from the isopropyl group. This pathway is driven by the formation of a stable iminium ion.

2. S-N Bond Cleavage

The sulfur-nitrogen bond is a labile site in sulfonamides. Cleavage of this bond can occur in two principal ways:

• Formation of the Benzenesulfonyl Cation: This pathway involves the cleavage of the S-N bond to generate the 4-bromo-2-chlorobenzenesulfonyl cation. This cation is a key diagnostic fragment for the benzenesulfonamide portion of the molecule. The protonated amine is lost as a neutral species. In the collision-induced dissociation (CID) of protonated sulfonamides, the S-N bond can dissociate to form an intermediate [sulfonyl cation/amine] complex[2][3].

• Formation of the Isopropylaminyl Radical Cation: Alternatively, charge retention on the nitrogen-containing fragment can lead to the formation of the isopropylaminyl radical cation, with the sulfonyl group lost as a radical.

3. Neutral Loss of Sulfur Dioxide (SO₂)

A hallmark fragmentation pathway for many aromatic sulfonamides is the elimination of a neutral SO₂ molecule (64 Da)[4][5][6]. This process often proceeds through a rearrangement mechanism. The presence of electron-withdrawing groups, such as the chlorine atom at the ortho position, is known to promote this SO₂ extrusion by weakening the Ar-S bond[4]. The resulting fragment ion is a covalently bound species, not an ion-molecule complex[5].

4. Fragmentation of the Aromatic Ring

The halogenated benzene ring can undergo fragmentation, primarily through the loss of the halogen substituents.

• Loss of Bromine Radical (•Br): Cleavage of the C-Br bond results in the loss of a bromine radical. The relative ease of halogen loss is I > Br > Cl > F, corresponding to the C-X bond strength[1].

• Loss of Chlorine Radical (•Cl): Similarly, the C-Cl bond can cleave to release a chlorine radical.

These pathways can occur from the molecular ion or from fragment ions generated through other pathways.

Visualizing the Fragmentation Pathways

The following diagrams, generated using Graphviz, illustrate the proposed fragmentation pathways of 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide.

Caption: Proposed primary fragmentation pathways for 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide.

Comparative Fragmentation Analysis

The fragmentation pattern of 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide can be compared with that of other sulfonamides to highlight the influence of its specific structural features.

Compound	Key Fragmentation Pathways	Influence of Substituents
4-Bromo-2-chloro-N-isopropylbenzenesulfonamide	α-cleavage of isopropyl group, S-N cleavage, SO₂ loss, halogen loss.	The ortho-chloro group is expected to promote SO₂ loss[4]. The isopropyl group provides a site for α-cleavage. The bromine and chlorine provide characteristic isotopic patterns.
N-phenyl benzenesulfonamide	Loss of SO₂, followed by H₂ loss to form a carbazolide anion (negative mode)[7]. Formation of an anilide anion (m/z 92)[7]. Phenyl radical loss[8].	The N-phenyl group allows for rearrangements involving both aromatic rings.
N-alkyl-p-toluenesulfonamides	Elimination of the amine to form the p-toluenesulfonyl cation (m/z 155) or elimination of an alkene to form protonated p-toluenesulfonamide (m/z 172)[3].	The alkyl group determines the neutral loss (alkene). The p-toluene group provides a characteristic fragment.
Sulfabenzamide	Rearrangement leading to the formation of N-alkylphenylcyanide cations in its N-alkylated derivatives[9][10].	The benzamide moiety introduces additional fragmentation pathways involving the carbonyl group.

This comparative analysis underscores how the substituents on both the aromatic ring and the sulfonamide nitrogen dictate the predominant fragmentation channels.

Experimental Protocol for Mass Spectrometric Analysis

The following is a generalized workflow for the analysis of 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide by mass spectrometry. The specific parameters should be optimized for the instrument used.

Caption: General experimental workflow for the mass spectrometric analysis of the target compound.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh a small amount of the compound.

  • Dissolve it in a high-purity solvent (e.g., methanol, acetonitrile, or a mixture compatible with the chosen ionization technique) to a stock concentration of approximately 1 mg/mL.

  • Perform serial dilutions to obtain a final working concentration suitable for the mass spectrometer's sensitivity (typically in the range of 1-10 µg/mL).

• Instrumentation and Analysis:

  • For LC-MS/MS (using ESI):

    • Utilize a high-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer (e.g., a quadrupole time-of-flight or triple quadrupole).

    • Separate the analyte on a suitable reversed-phase column (e.g., C18).

    • Optimize ESI source parameters (e.g., capillary voltage, gas flow, temperature) to maximize the signal of the protonated molecule [M+H]⁺.

    • Acquire data in full scan mode to determine the m/z of the precursor ion.

    • Perform product ion scans (MS/MS) on the selected precursor ion using collision-induced dissociation (CID) at varying collision energies to generate a comprehensive fragmentation spectrum.

  • For GC-MS (using EI):

    • Use a gas chromatograph coupled to a mass spectrometer.

    • Select an appropriate capillary column and temperature program to ensure good chromatographic separation and elution of the analyte.

    • The standard electron energy for EI is 70 eV, which induces reproducible and extensive fragmentation.

    • Acquire a full scan mass spectrum.

• Data Interpretation:

  • Examine the full scan spectrum to identify the molecular ion peak and confirm its isotopic signature, which will be characteristic of a compound containing one bromine and one chlorine atom.

  • Analyze the MS/MS or EI fragmentation spectrum to identify the major product ions.

  • Propose fragmentation pathways by calculating the mass differences between the precursor ion and the fragment ions, corresponding to the loss of neutral fragments (e.g., •CH₃, SO₂, •Br, •Cl).

  • Compare the observed fragmentation pattern with the general principles of sulfonamide fragmentation and data from related compounds in the literature to increase confidence in the structural assignments.

By following this structured approach, researchers can effectively utilize mass spectrometry to characterize 4-Bromo-2-chloro-N-isopropylbenzenesulfonamide and its derivatives with a high degree of confidence.

References

• Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. Journal of Mass Spectrometry. [Link]

• Liquid Secondary Ion Mass Spectrometry and Collision-induced Dissociation Mass Spectrometry of Sulfonamide Derivatives of meso-Tetraphenylporphyrin. Journal of Porphyrins and Phthalocyanines. [Link]

• The unanticipated loss of SO2 from sulfonamides in collision-induced dissociation. Journal of the American Society for Mass Spectrometry. [Link]

• The unanticipated loss of SO2 from sulfonamides in collision-induced dissociation | Request PDF. ResearchGate. [Link]

• CID Fragmentation of Deprotonated N-Acyl Aromatic Sulfonamides. Smiles-Type and Nitrogen–Oxygen Rearrangements. Journal of the American Society for Mass Spectrometry. [Link]

• Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: Elimination of SO2 via rearrangement | Request PDF. ResearchGate. [Link]

• (PDF) Gas-Phase Fragmentations of Anions Derived from N-Phenyl Benzenesulfonamides. ResearchGate. [Link]

• Intramolecular Charge Transfer in the Gas Phase: Fragmentation of Protonated Sulfonamides in Mass Spectrometry. The Journal of Organic Chemistry. [Link]

• Dissociation of protonated N -(3-phenyl-2 H -chromen-2-ylidene)- benzenesulfonamide in the gas phase: cyclization via sulfonyl cation transfer | Request PDF. ResearchGate. [Link]

• Electron ionization mass spectra of alkylated sulfabenzamides. Journal of Mass Spectrometry. [Link]

• Electron ionization mass spectra of alkylated sulfabenzamides. PubMed. [Link]

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